Cas no 5420-90-6 (Aceticacid, 2-phenoxy-, 2-methoxy-1-methylethyl ester)

• Product Name: Aceticacid, 2-phenoxy-, 2-methoxy-1-methylethyl ester
• CAS No: 5420-90-6
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 386980
• PubChem ID: 221665
• Update Time: 2025-04-19

Aceticacid, 2-phenoxy-, 2-methoxy-1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Aceticacid, 2-phenoxy-, 2-methoxy-1-methylethyl ester
• 1-methoxypropan-2-yl 2-phenoxyacetate
• 1-methoxypropan-2-yl phenoxyacetate
• AC1L5AM4
• AC1Q5Y14
• AG-J-28706
• AR-1C4290
• CTK4J9989
• NSC6612
• NSC-6612
• 5420-90-6
• DTXSID40278201

• Inchi： 1S/C12H16O4/c1-10(8-14-2)16-12(13)9-15-11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3
• InChI Key： AVOFJNIZBHZGBZ-UHFFFAOYSA-N
• SMILES： O(C(COC1C=CC=CC=1)=O)C(C)COC

Computed Properties

• Exact Mass: 224.10488
• Monoisotopic Mass: 224.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.087
• Boiling Point: 316.6°Cat760mmHg
• Flash Point: 137°C
• Refractive Index: 1.489
• PSA: 44.76
• LogP: 1.64350